![molecular formula C11H10N2O4 B3047841 1,3(2H,4H)-Isoquinolinedione, 4,4-dimethyl-7-nitro- CAS No. 14576-21-7](/img/structure/B3047841.png)
1,3(2H,4H)-Isoquinolinedione, 4,4-dimethyl-7-nitro-
Overview
Description
1,3(2H,4H)-Isoquinolinedione, 4,4-dimethyl-7-nitro- is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as NMDA receptor antagonist, and it is widely used in scientific research to study the mechanisms of action of various drugs and their effects on the body.
Scientific Research Applications
Heterocyclic Compound Synthesis
1,3(2H,4H)-Isoquinolinedione derivatives have been synthesized via metal-free conditions, using nitrogen dioxide as a nitro source and oxidant. These derivatives can be converted into aminomethyl or hydroxyl substituted heterocyclic derivatives through simple reduction processes (Li, Zhuang, Fang, Liu, & Sun, 2017).
Photopolymerization Initiators
Isoquinolinedione derivatives with nitro- or amino-substituents are used in photoinitiating systems for polymerization. These systems, when exposed to various visible LEDs, enable the polymerization of epoxides and acrylates, showing high efficiency and a panchromatic behavior (Xiao, Dumur, Zhang, Graff, Gigmes, Fouassier, & Lalevée, 2015).
Antitumor Activity
Derivatives of 1,3(2H,4H)-Isoquinolinedione have shown potential as antitumor agents. A series of these derivatives exhibited distinct antitumor selectivity against various cancer cell lines, indicating their utility in cancer treatment (Wu, Liu, Qin, & Mei, 2010).
Crystallography Studies
In crystallography, specific compounds like 2-Hydroxy-3,3-dimethyl-7-nitro-3,4-dihydroisoquinolin-1(2H)-one, belonging to the isoquinole family, have been studied. Their crystal structure reveals aspects like conformation and intermolecular hydrogen bonding, contributing to the understanding of such molecular structures (Ben Salah, Kammoun, Hamdi, Bohé, & Damak, 2008).
Chemical Reaction Studies
The chemistry of related compounds, such as nitroquinolines, has been explored, particularly in reactions involving methylation processes. Understanding these reactions is essential in the study of heterocyclic chemistry (Bunting & Meathrel, 1974).
Photophysical and Sensor Studies
Isoquinolinedione derivatives have been evaluated for their photophysical characteristics and sensor abilities, particularly in detecting metal ions and pH changes. These findings have implications for developing novel sensors and photophysical tools (Staneva, Angelova, & Grabchev, 2020).
properties
IUPAC Name |
4,4-dimethyl-7-nitroisoquinoline-1,3-dione | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2O4/c1-11(2)8-4-3-6(13(16)17)5-7(8)9(14)12-10(11)15/h3-5H,1-2H3,(H,12,14,15) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IJRTYXJAHMLEJN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C2=C(C=C(C=C2)[N+](=O)[O-])C(=O)NC1=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70446496 | |
Record name | 1,3(2H,4H)-Isoquinolinedione, 4,4-dimethyl-7-nitro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70446496 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,3(2H,4H)-Isoquinolinedione, 4,4-dimethyl-7-nitro- | |
CAS RN |
14576-21-7 | |
Record name | 1,3(2H,4H)-Isoquinolinedione, 4,4-dimethyl-7-nitro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70446496 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.